Cas no 6562-74-9 (Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate
• CAS No: 6562-74-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 962245
• PubChem ID: 10560190
• Update Time: 2025-10-29

Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate
• Furo[2,3-b]pyridine-2-carboxylic acid, 5-amino-, ethyl ester
• METHYL 5-AMINOFURO[2,3-B]PYRIDINE-2-CARBOXYLATE
• 5-Amino-2-ethoxycarbonyl-furo<2,3-b>pyridin
• 5-Amino-furo<2,3-b>pyridin-2-carbonsaeure-aethylester
• AKOS015910168
• DTXSID40441731
• 6562-74-9
• A835163
• Furo[2,3-b]pyridine-2-carboxylic acid,5-amino-,ethyl ester

• Inchi： 1S/C10H10N2O3/c1-2-14-10(13)8-4-6-3-7(11)5-12-9(6)15-8/h3-5H,2,11H2,1H3
• InChI Key： HKOYQWROZVTJQN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2=CC(=CN=C12)N

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 350.353 °C at 760 mmHg
• Flash Point: 165.688 °C
• PSA: 78.35000
• LogP: 2.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate

Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate (CAS No. 6562-74-9): A Comprehensive Overview

Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate (CAS No. 6562-74-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as ethyl 5-amino-furopyridine-2-carboxylate, belongs to the furopyridine family, which is known for its diverse biological activities. Researchers and industries are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The molecular structure of Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate features a fused furopyridine core with an amino group at the 5-position and an ethyl ester at the 2-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The compound's CAS number 6562-74-9 is frequently searched in chemical databases, highlighting its importance in academic and industrial settings.

One of the most common questions about Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability is generally good at room temperature, but prolonged exposure to light or moisture should be avoided to prevent degradation. These properties make it suitable for use in laboratory settings and industrial processes.

In recent years, the demand for furopyridine derivatives like Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate has surged due to their potential applications in medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's amino and ester functional groups provide multiple sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Another area of interest is the use of Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate in agrochemical research. Its structural features make it a promising candidate for the synthesis of new pesticides and herbicides. The compound's ability to interact with biological targets in pests and weeds has been a focal point of recent studies. As the agricultural industry seeks more sustainable and effective solutions, this molecule is gaining traction as a key intermediate.

The synthesis of Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate typically involves multi-step reactions starting from readily available precursors. One common method includes the cyclization of appropriately substituted pyridine derivatives followed by functional group transformations. The CAS 6562-74-9 compound is often purified using techniques such as column chromatography or recrystallization to achieve high purity levels required for research and industrial applications.

From a commercial perspective, Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate is available through specialized chemical suppliers. Its price and availability can vary depending on the scale of purchase and the supplier's location. Researchers looking for high-purity furopyridine derivatives often inquire about bulk purchasing options and custom synthesis services. The compound's market is expected to grow as its applications in drug discovery and agrochemicals expand.

Safety considerations for handling Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate are also a common topic of discussion. While not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) such as gloves and safety goggles. Proper ventilation is recommended when working with this compound to minimize exposure to dust or vapors. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling and storage.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes for Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate. Efforts are being made to reduce the use of hazardous reagents and solvents in its production. Catalytic methods and microwave-assisted synthesis are among the innovative approaches being investigated to improve the efficiency and environmental footprint of the manufacturing process.

The future prospects for Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate (CAS No. 6562-74-9) appear promising. As the pharmaceutical and agrochemical industries continue to seek novel compounds with unique properties, this furopyridine derivative is likely to play an increasingly important role. Its versatility as a synthetic intermediate and potential biological activities make it a compound worth watching in the coming years.

For researchers and industry professionals seeking more information about Ethyl 5-aminofuro[2,3-b]pyridine-2-carboxylate, consulting peer-reviewed journals, patent literature, and chemical databases is highly recommended. The compound's CAS number 6562-74-9 serves as a reliable identifier for locating relevant scientific data and commercial sources. As research progresses, new applications and synthetic methods for this interesting molecule are likely to emerge.